4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-[2-(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C23H25NO2/c25-22(24-18-14-19-7-3-1-4-8-19)21-11-9-20(10-12-21)13-17-23(26)15-5-2-6-16-23/h1,3-4,7-12,26H,2,5-6,14-16,18H2,(H,24,25)
• InChI Key: KCFUVQNIEHKGIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#CC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3)O
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol

Description

4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as HCEB and has been extensively studied for its therapeutic effects in treating various diseases.

Mechanism of Action

The mechanism of action of 4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, HCEB reduces the production of prostaglandins, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
Studies have shown that 4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide has anti-inflammatory effects in various animal models of inflammation. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines. Additionally, it has been shown to reduce the infiltration of inflammatory cells into the affected tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide in lab experiments is its specificity for COX-2. This makes it a useful tool for studying the role of COX-2 in various disease models. However, one limitation of using HCEB is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research involving 4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide. One area of research could be the development of more water-soluble derivatives of HCEB, which could improve its bioavailability in vivo. Additionally, further studies could be conducted to investigate the potential therapeutic effects of HCEB in other disease models, such as cancer and neurodegenerative diseases. Finally, the development of more specific COX-2 inhibitors could help to further elucidate the role of COX-2 in various disease states.

Synthesis Methods

The synthesis of 4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide involves the reaction between 4-bromo-N-(2-phenylethyl)benzamide and 1-hydroxycyclohexylacetylene. The reaction is carried out in the presence of a palladium catalyst and a base. The product is then purified using column chromatography.

Scientific Research Applications

4-[(1-hydroxycyclohexyl)ethynyl]-N-(2-phenylethyl)benzamide has been extensively studied for its potential therapeutic effects. It has been found to have anti-inflammatory properties and has been tested as a treatment for various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.